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Introduction

Ibudilast (MN-166) is a small molecule, non-selective phosphodiesterase (PDE) inhibitor that
demonstrates anti-inflammatory and neuroprotective properties.[1] It is under investigation as a
potential therapeutic for progressive forms of multiple sclerosis (MS). In preclinical research,
various mouse models of MS, most commonly Experimental Autoimmune Encephalomyelitis
(EAE), are utilized to evaluate the efficacy and mechanism of action of lbudilast. The choice of
administration route and schedule is critical for the translational relevance of these studies.
This document provides a comprehensive overview of Ibudilast administration strategies in
mouse models of MS, complete with detailed protocols and supporting data.

Data Presentation: Ibudilast Administration in EAE
Mouse Models

The following table summarizes the quantitative data from various studies on the administration
of Ibudilast in EAE mouse models.
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Experimental Protocols
Protocol 1: Oral Gavage Administration of Ibudilast

Oral gavage is a common method for administering Ibudilast in EAE studies to mimic the oral

route of administration in humans.
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Materials:

Ibudilast powder

Vehicle (e.qg., sterile water, 0.5% carboxymethylcellulose)

Animal feeding needles (20-22 gauge, 1.5-2 inches long, with a ball tip)

1 mL syringes

Scale and weighing materials

Vortex mixer or sonicator

Procedure:

e Preparation of Ibudilast Suspension:

o Calculate the required amount of lbudilast based on the desired dosage (e.g., 10 mg/kg)
and the number and weight of the mice.

o Weigh the Ibudilast powder accurately.

o Suspend the powder in the chosen vehicle at the desired concentration (e.g., 1 mg/mL for
a 10 mg/kg dose in a 20g mouse receiving 200 pL).

o Vortex or sonicate the suspension to ensure it is homogenous. Prepare fresh daily.

e Animal Handling and Administration:

o Gently restrain the mouse by the scruff of the neck to immobilize its head.

o With the mouse in a vertical position, carefully insert the feeding needle into the mouth,
passing it over the tongue towards the esophagus.

o Advance the needle smoothly and without resistance. If resistance is met, withdraw and
reposition.

o Once the needle is in the esophagus, slowly dispense the Ibudilast suspension.
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o Withdraw the needle gently and return the mouse to its cage.

o Monitor the mouse for any signs of distress.

Protocol 2: Intraperitoneal (IP) Injection of Ibudilast

IP injection is another frequently used route for systemic administration of Ibudilast.

Materials:

Ibudilast powder

Sterile vehicle (e.g., saline, PBS)

27-30 gauge needles and 1 mL syringes

Scale and weighing materials

Vortex mixer or sonicator

Procedure:

o Preparation of Ibudilast Solution:

o Calculate and weigh the required amount of Ibudilast.

o Dissolve or suspend the Ibudilast in the sterile vehicle to the desired concentration.
Ensure the solution is well-mixed.

o Draw the solution into the syringe.
e Animal Handling and Administration:

o Securely restrain the mouse, exposing its abdomen. The mouse can be held with its head
tilted slightly downwards.

o Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree
angle to avoid puncturing the internal organs.
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o Gently aspirate to ensure no fluid is drawn back, which would indicate entry into a blood

vessel or organ.
o Slowly inject the Ibudilast solution.

o Withdraw the needle and return the mouse to its cage.

Protocol 3: Intranasal Administration of Ibudilast

Intranasal delivery offers a non-invasive method for direct brain targeting.[1]
Materials:

 lIbudilast formulation (e.g., micelle suspension)

» Micropipette with sterile tips

¢ Anesthetic (e.g., isoflurane)

Procedure:

o Preparation of Ibudilast Formulation:

o Prepare the Ibudilast formulation as described in the relevant literature, for example, as a
micelle suspension.[1][2] The concentration should be calculated to deliver the desired
dose in a small volume (e.g., 10-20 pL per nostril).

e Animal Handling and Administration:

[e]

Lightly anesthetize the mouse with isoflurane.

o

Hold the mouse in a supine position.

[¢]

Using a micropipette, slowly administer half of the total dose volume into one nostril.

o

Allow the mouse to inhale the droplets.

[e]

Administer the remaining volume into the other nostril.
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o Keep the mouse in a supine position for a short period to ensure the solution is absorbed
and not immediately sneezed out.

o Monitor the mouse until it has fully recovered from anesthesia.

Mandatory Visualizations

Signaling Pathway of Ibudilast's Anti-inflammatory
Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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